Cas no 12036-35-0 (Rhodium(III) oxide)

• Product Name: Rhodium(III) oxide
• CAS No: 12036-35-0
• MF: O₃Rh₂
• MW: 253.809
• MDL: MFCD00011205
• CID: 48744
• Update Time: 2024-11-26

Rhodium(III) oxide Chemical and Physical Properties

Names and Identifiers

• Rhodium(III) oxide
• dirhodium trioxide
• Rhodiumoxideanhydrousgraypowder
• Rhodium oxide
• RHODIUM SESQUIOXIDE
• RHODIUM(+3)OXIDE
• RHODIUM(III) OXIDE ANHYDROUS
• RHODIUM OXIDE ANDYDROUS
• Rhodium trioxide

• MDL： MFCD00011205
• Inchi： 1S/3O.2Rh/q3*-2;2*+3
• InChI Key： YRUZFXVGBSPFRV-UHFFFAOYSA-N
• SMILES： [Rh+3].[Rh+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 253.79600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 3

Experimental Properties

• Color/Form: Black powder
• Density: 8.2 g/mL at 25 °C(lit.)
• Melting Point: 1100°C (dec.)
• Water Partition Coefficient: Insoluble in water, acetone, conc. Hydrochloric acid, Nitric acid, Aqua regia.
• PSA: 0.00000
• LogP: -0.35640
• Solubility: Not determined
• Sensitiveness: Hygroscopic

Rhodium(III) oxide Security Information

• Hazardous Material transportation number：UN 3288
• WGK Germany：3
• Hazard Category Code： R36/38;R8
• Safety Instruction： S17-S26-S37/39
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：6.1(b)
• Safety Term：6.1(b)
• Packing Group：III
• Risk Phrases：R36/38; R8
• HazardClass：6.1(b)
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Oxides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds